![molecular formula C14H18N2O4 B3183413 3-Amino-1-((benzyloxy)carbonyl)piperidine-3-carboxylic acid CAS No. 1131595-03-3](/img/structure/B3183413.png)
3-Amino-1-((benzyloxy)carbonyl)piperidine-3-carboxylic acid
Overview
Description
3-Amino-1-((benzyloxy)carbonyl)piperidine-3-carboxylic acid is an organic compound often used in pharmaceutical and peptide synthesis due to its chemical structure and properties . It belongs to a subclass of organic compounds known as piperidine carboxylic acids, characterized by a piperidine ring bearing a carboxylic acid group .
Synthesis Analysis
The synthesis of this compound can be achieved through multiple steps . The specific synthesis route can be determined based on the specific experimental methods .Molecular Structure Analysis
The molecular formula of this compound is C14H18N2O4 . It has a molecular weight of 278.31 . The InChI code is 1S/C14H18N2O4/c15-14 (12 (17)18)7-4-8-16 (10-14)13 (19)20-9-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10,15H2, (H,17,18) .Chemical Reactions Analysis
This compound is a protected amino acid derivative that can be used as an intermediate for synthesizing other organic compounds . It is commonly used in organic synthesis as an intermediate for the synthesis of peptides, drugs, and other organic materials .Physical And Chemical Properties Analysis
This compound appears as a white to yellow solid . It is soluble in some organic solvents such as methanol and dimethyl sulfoxide . The melting point is approximately 100-110 degrees Celsius .Scientific Research Applications
Biological Activity of Carboxylic Acids
Carboxylic acids, including derivatives like 3-Amino-1-((benzyloxy)carbonyl)piperidine-3-carboxylic acid, are known for their diverse biological activities. Research highlights the structure-related antioxidant, antimicrobial, and cytotoxic activity of selected carboxylic acids. Structural differences significantly influence these compounds' bioactivity, suggesting that derivatives like this compound could be explored for similar properties (Godlewska-Żyłkiewicz et al., 2020).
Synthesis and Pharmacological Evaluation
The synthesis of novel compounds for therapeutic purposes often involves carboxylic acid derivatives, including piperidine-based structures. Studies on benzofused thiazole derivatives for their antioxidant and anti-inflammatory properties provide a basis for understanding how derivatives of this compound might be synthesized and evaluated for similar pharmacological activities (Raut et al., 2020).
CNS Acting Drugs
The exploration of functional chemical groups for the synthesis of novel Central Nervous System (CNS) acting drugs includes the study of compounds with piperidine structures. This suggests a potential interest in derivatives of this compound for the development of new CNS medications (Saganuwan, 2017).
Liquid-Liquid Extraction of Carboxylic Acids
The recovery of carboxylic acids from aqueous streams through liquid-liquid extraction (LLX) is a critical area of research, especially for bio-based production processes. The study of solvent developments for LLX offers insights into the processing and purification of carboxylic acid derivatives, potentially applicable to compounds like this compound (Sprakel & Schuur, 2019).
Safety and Hazards
Future Directions
As a versatile intermediate in organic synthesis, this compound has potential applications in the synthesis of various peptides, drugs, and other organic materials . The development of fast and cost-effective methods for the synthesis of substituted piperidines, such as this compound, is an important task of modern organic chemistry .
properties
IUPAC Name |
3-amino-1-phenylmethoxycarbonylpiperidine-3-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O4/c15-14(12(17)18)7-4-8-16(10-14)13(19)20-9-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10,15H2,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLKIELGAKRNCPQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)(C(=O)O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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